1-Butanamine, 3-methyl-N-(2-methylbutylidene)-

• CAS No.: 120144-57-2
• Molecular Formula: C10H21N
• Molecular Weight: 155.28 g/mol
• IUPAC Name: 2-methyl-N-(3-methylbutyl)butan-1-imine
• InChI: InChI=1S/C10H21N/c1-5-10(4)8-11-7-6-9(2)3/h8-10H,5-7H2,1-4H3
• InChI Key: RDMRJKOVIBJRLL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C=NCCC(C)C

Description

1-Butanamine, 3-methyl-N-(2-methylbutylidene)- is an organic compound with the molecular formula C10H21N and a molecular weight of 155.2804 . This compound is part of the amine family, characterized by the presence of a nitrogen atom bonded to alkyl or aryl groups. It is also known by other names such as 3-Methyl-N-(3-methylbutylidene)-1-butanamine and N-Isopentylidene isopentylamine .

Preparation Methods

The synthesis of 1-Butanamine, 3-methyl-N-(2-methylbutylidene)- typically involves the reaction of 3-methylbutanamine with 2-methylbutanal under specific conditions. The reaction is carried out in the presence of a catalyst, often an acid or base, to facilitate the formation of the imine bond. The reaction conditions, such as temperature and pressure, are optimized to achieve a high yield of the desired product .

Chemical Reactions Analysis

1-Butanamine, 3-methyl-N-(2-methylbutylidene)- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides or other oxygen-containing derivatives.

Reduction: It can be reduced to form amines or other reduced products.

Substitution: The compound can undergo substitution reactions where one of its hydrogen atoms is replaced by another atom or group. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various halogens for substitution reactions.

Scientific Research Applications

1-Butanamine, 3-methyl-N-(2-methylbutylidene)- has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Butanamine, 3-methyl-N-(2-methylbutylidene)- involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can form covalent or non-covalent bonds with these targets, leading to changes in their activity or function. The exact pathways involved depend on the specific application and the nature of the target molecules .

Comparison with Similar Compounds

1-Butanamine, 3-methyl-N-(2-methylbutylidene)- can be compared with other similar compounds, such as:

1-Butanamine, 2-methyl-N-(2-methylbutylidene)-: This compound has a similar structure but differs in the position of the methyl group, leading to different chemical and physical properties.

3-Methylbutanamine: This is a simpler amine with a similar backbone but lacks the imine functionality.

N-Isopentylidene isopentylamine: Another compound with a similar structure but different substituents, leading to variations in reactivity and applications.